Cas no 20940-42-5 (3-chlorobenzylurea)
3-chlorobenzylurea structure
Product Name:3-chlorobenzylurea
CAS No:20940-42-5
MF:C8H9ClN2O
MW:184.62286067009
CID:910828
PubChem ID:30384
Update Time:2025-04-19
3-chlorobenzylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-chlorobenzylurea
- 1-(3-chloro-phenyl)-3-methyl-urea
- AC1L1JHJ
- AC1Q40PX
- N-(3-chloro-phenyl)-N'-methyl-urea
- N-(3-CHLOROPHENYL)-N'-METHYLUREA
- N-(3-Chlor-phenyl)-N'-methyl-harnstoff
- N-< 3-Chlor-phenyl> -N'-methyl-harnstoff
- N-Methyl-N'-(3-chlorophenyl)urea
- SureCN8830833
- SCHEMBL8830833
- AKOS002956263
- DTXSID70175113
- 1-(3-chlorophenyl)-3-methylurea
- 3-(3,4-chlorophenyl)-1-methylurea
- 20940-42-5
- MIRQKFUBAFNLEI-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9ClN2O/c1-10-8(12)11-7-4-2-3-6(9)5-7/h2-5H,1H3,(H2,10,11,12)
- InChI Key: MIRQKFUBAFNLEI-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC(NC)=O
Computed Properties
- Exact Mass: 184.04047
- Monoisotopic Mass: 184.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 55.12
3-chlorobenzylurea Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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